Cas no 1522312-40-8 (3-(2-Aminoethyl)oxolan-3-ol)

• Product Name: 3-(2-Aminoethyl)oxolan-3-ol
• CAS No: 1522312-40-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD21803978
• CID: 4603896
• PubChem ID: 79125868
• Update Time: 2025-06-22

3-(2-Aminoethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)oxolan-3-ol
• 3-(2-Aminoethyl)oxolan-3-ol

• MDL： MFCD21803978
• Inchi： 1S/C6H13NO2/c7-3-1-6(8)2-4-9-5-6/h8H,1-5,7H2
• InChI Key： SEFCRIOSDBHTJY-UHFFFAOYSA-N
• SMILES： O1CCC(CCN)(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• XLogP3: -0.6
• Topological Polar Surface Area: 55.5

Additional information on 3-(2-Aminoethyl)oxolan-3-ol

Recent Advances in the Study of 3-(2-Aminoethyl)oxolan-3-ol (CAS: 1522312-40-8): A Comprehensive Research Brief

In recent years, the compound 3-(2-Aminoethyl)oxolan-3-ol (CAS: 1522312-40-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolane ring and aminoethyl side chain, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of investigation has been the synthesis and optimization of 3-(2-Aminoethyl)oxolan-3-ol. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight novel synthetic routes that improve yield and purity. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, computational modeling has been employed to predict the compound's binding affinity to various biological targets, providing insights into its mechanism of action.

Pharmacological studies have revealed that 3-(2-Aminoethyl)oxolan-3-ol exhibits notable activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has sparked interest in its potential application for treating neurological disorders such as depression and Parkinson's disease. In vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier, a crucial factor for central nervous system-targeted therapies. However, further research is needed to assess its safety profile and efficacy in clinical settings.

Another promising avenue of research involves the use of 3-(2-Aminoethyl)oxolan-3-ol as a building block for more complex molecules. Its structural versatility allows for modifications that can enhance selectivity and reduce off-target effects. Recent collaborations between academic institutions and pharmaceutical companies have led to the development of derivatives with improved pharmacokinetic properties. These efforts are documented in patent applications and preliminary reports, indicating a growing interest in commercializing this compound.

Despite these advancements, challenges remain in fully understanding the compound's biological interactions and long-term effects. Current research is also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. The integration of omics technologies, such as proteomics and metabolomics, is expected to provide a more comprehensive understanding of its impact at the molecular level.

In conclusion, 3-(2-Aminoethyl)oxolan-3-ol (CAS: 1522312-40-8) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted applications, from neurological disorders to drug design, underscore its potential to address unmet medical needs. Continued research and collaboration will be essential to translate these findings into viable therapeutic options.